![molecular formula C21H21N3O3S B3005502 N-(2-methoxybenzyl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide CAS No. 893981-78-7](/img/structure/B3005502.png)
N-(2-methoxybenzyl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide
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Description
N-(2-methoxybenzyl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.
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Scientific Research Applications
Antinociceptive Activity
N-(2-methoxybenzyl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide derivatives have shown potential antinociceptive activities. For instance, a study synthesized several derivatives and found that most of them were more potent than aspirin in antinociceptive tests. The acetamide derivatives, in particular, demonstrated high antinociceptive activity, suggesting their potential as pain-relieving agents (Doğruer, Şahin, Ünlü, & Ito, 2000).
Cytotoxic Activity
Research has also explored the cytotoxic properties of related compounds. For example, novel compounds with imidazo[2,1-b]thiazole scaffolds were synthesized and tested against human cancer cell lines. Some of these compounds demonstrated significant inhibitory effects on cancer cells, indicating potential for cancer therapy (Ding et al., 2012).
Radiotracer Development
These compounds have been used in developing radiotracers for medical imaging. For instance, carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives were synthesized for potential use as PET tracers. These tracers could be helpful in imaging specific enzymes or receptors in medical diagnostic procedures (Gao, Wang, & Zheng, 2016).
Antibacterial and Antitumor Activities
The derivatives of this compound have also been studied for their antibacterial and antitumor activities. For example, some synthesized derivatives were screened for in vitro antitumor activity against various human tumor cell lines, showing potential as anticancer agents (Yurttaş, Tay, & Demirayak, 2015).
Enzyme Inhibition
These compounds have been evaluated for their enzyme inhibitory activities, such as lipase and α-glucosidase inhibition, which can be significant in developing treatments for conditions like diabetes or obesity (Bekircan, Ülker, & Menteşe, 2015).
Properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3S/c1-26-18-9-5-3-7-15(18)13-22-20(25)14-28-21-12-11-17(23-24-21)16-8-4-6-10-19(16)27-2/h3-12H,13-14H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQQBGYIDLRNPBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)CSC2=NN=C(C=C2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.